![molecular formula C21H21ClN4O2 B6477384 N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide CAS No. 2640835-66-9](/img/structure/B6477384.png)
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide
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Description
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide is a useful research compound. Its molecular formula is C21H21ClN4O2 and its molecular weight is 396.9 g/mol. The purity is usually 95%.
The exact mass of the compound N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide is 396.1353036 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound has been evaluated for its in vitro antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum . Researchers investigate its potential as a novel antibacterial agent, which could contribute to combating bacterial infections.
- Pyrazole-bearing compounds are known for their pharmacological effects, including potent antileishmanial activity. Although not explicitly mentioned for this compound, its structural features suggest it might be worth exploring as a potential antileishmanial agent .
- The compound’s structure warrants investigation for antimalarial activity. Further studies could assess its efficacy against Plasmodium berghei or other malaria-causing parasites .
- Thiazole scaffolds have played a crucial role in drug development. Notable drugs derived from thiazoles include Sulfathiazole (an antimicrobial), Abafungin (an antifungal), and Ritonavir (an antiretroviral). Researchers continue to explore thiazole derivatives for various therapeutic applications, such as cancer treatment, hypertension, and allergies .
- The presence of chlorine in low molecular weight compounds can affect their biological activity. Investigating the reactivity of the benzylic position (where the chlorine is attached) could provide insights into its behavior and potential applications .
- Conducting molecular docking studies could reveal potential interactions between this compound and specific protein targets. Such studies help predict binding affinities and guide drug design .
Antibacterial Activity
Antileishmanial Properties
Antimalarial Evaluation
Thiazole Chemistry and Drug Development
Benzylic Position Reactivity
Molecular Docking Studies
properties
IUPAC Name |
N'-(3-chloro-2-methylphenyl)-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN4O2/c1-14-17(22)4-3-5-18(14)25-21(28)20(27)23-12-10-15-6-8-16(9-7-15)19-11-13-24-26(19)2/h3-9,11,13H,10,12H2,1-2H3,(H,23,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJZOWVPWTBPRPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCCC2=CC=C(C=C2)C3=CC=NN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}ethanediamide |
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